Cas no 1804846-37-4 (5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804846-37-4
• MF: C₇H₃F₃N₂O₅
• MW: 252.104332208633
• CID: 4833075
• Update Time: 2025-11-07

5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F3N2O5/c8-7(9,10)17-5-3(2-13)4(14)1-11-6(5)12(15)16/h1-2,14H
• InChI Key： WRUHCKKLJWTMJP-UHFFFAOYSA-N
• SMILES： FC(OC1C([N+](=O)[O-])=NC=C(C=1C=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 1.9
• Topological Polar Surface Area: 105

Additional information on 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Comprehensive Overview of 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804846-37-4)

5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804846-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by the presence of a hydroxy group, a nitro group, and a trifluoromethoxy moiety on the pyridine ring. Its molecular formula is C₇H₃F₃N₂O₅, and it exhibits a molecular weight of 252.11 g/mol. The compound's distinct properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde structure is particularly notable for its potential applications in drug discovery. Researchers are increasingly exploring its utility in the development of novel antimicrobial agents and anti-inflammatory drugs, given the growing demand for new therapeutic options amid rising antibiotic resistance. The compound's trifluoromethoxy group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. Additionally, the nitro group and aldehyde functionality offer versatile sites for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In the agrochemical sector, 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde is being investigated for its potential as a precursor to crop protection agents. The compound's structural motifs align with the industry's focus on developing environmentally friendly pesticides with high efficacy and low toxicity. Its nitro group and trifluoromethoxy substitution are particularly relevant in this context, as these features are often associated with enhanced bioactivity and stability under field conditions. As sustainable agriculture gains traction globally, such compounds are expected to play a pivotal role in addressing food security challenges.

The synthesis of 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde typically involves multi-step organic reactions, including nitration, hydroxylation, and formylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. The compound's stability under various conditions is a subject of ongoing research, with particular emphasis on its behavior in aqueous and organic solvents. These studies are crucial for optimizing its handling and storage in industrial and laboratory settings.

From a commercial perspective, the demand for 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde is steadily increasing, driven by its expanding applications in pharmaceutical intermediates and agrochemical research. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing needs of the market. The compound is often listed under alternative names such as 4-Formyl-5-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine, which is useful for researchers conducting literature reviews or patent searches. Its CAS No. 1804846-37-4 serves as a unique identifier, ensuring precise referencing in scientific databases.

Recent advancements in computational chemistry have further highlighted the potential of 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are being utilized to predict its interactions with biological targets, accelerating the discovery of new applications. These in silico approaches complement traditional experimental methods, reducing the time and cost associated with drug and agrochemical development. As AI and machine learning tools become more integrated into chemical research, the compound's versatility is likely to be explored in even greater depth.

In conclusion, 5-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1804846-37-4) represents a promising chemical entity with broad applicability in medicinal chemistry and agrochemical innovation. Its unique structural attributes, combined with the growing emphasis on sustainable and efficient chemical solutions, position it as a compound of significant interest for future research and industrial applications. As scientific inquiries continue to unravel its full potential, this molecule is poised to contribute meaningfully to advancements in health and agriculture.